

Technical Support Center: Teneligliptin Hydrobromide Drug-Drug Interaction (DDI) Mitigation

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Teneligliptin hydrobromide*

Cat. No.: *B10768911*

[Get Quote](#)

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for **Teneligliptin hydrobromide**. As Senior Application Scientists, we understand that navigating the complexities of drug-drug interactions (DDIs) is paramount to successful drug development. This guide is structured to provide direct, actionable answers to the challenges you may face during your research. We will delve into the mechanistic basis of Teneligliptin's interaction profile and provide field-proven experimental strategies to proactively assess and mitigate DDI risks.

Section 1: Frequently Asked Questions - Core Concepts of Teneligliptin's DDI Profile

This section addresses the fundamental pharmacokinetic and pharmacodynamic properties of Teneligliptin that govern its interaction potential.

Q1: What are the primary elimination pathways for Teneligliptin, and why is this important for its DDI profile?

A1: Teneligliptin possesses a robust and favorable DDI profile primarily due to its multiple, parallel elimination pathways.[\[1\]](#)[\[2\]](#) Unlike drugs that rely on a single metabolic route, Teneligliptin is cleared from the body through both hepatic metabolism and renal excretion.[\[3\]](#)[\[4\]](#)

- Hepatic Metabolism (~65.6%): The metabolism is primarily mediated by two distinct enzyme systems in roughly equal measure: Cytochrome P450 (CYP) 3A4 and Flavin-containing Monooxygenase 3 (FMO3).[\[1\]](#)[\[3\]](#)[\[4\]](#) Minor contributions also come from FMO1 and CYP2D6.[\[5\]](#)
- Renal Excretion (~34.4%): A significant portion of the drug is excreted unchanged in the urine.[\[3\]](#)[\[6\]](#)

This dual-route clearance is the cornerstone of its low DDI potential.[\[7\]](#) If a co-administered drug inhibits one pathway (e.g., a potent CYP3A4 inhibitor), Teneligliptin can still be effectively cleared by the others (FMO3 and renal excretion), preventing a clinically significant accumulation of the drug.[\[1\]](#)[\[8\]](#)

Q2: What is Teneligliptin's potential as a "perpetrator" of DDIs? Does it inhibit or induce key metabolic enzymes?

A2: Teneligliptin is considered a very weak perpetrator of metabolic DDIs. In vitro studies have established the following:

- Inhibition: It exhibits only weak inhibitory effects on CYP2D6, CYP3A4, and FMO.[\[4\]](#)[\[5\]](#)[\[6\]](#) The concentrations required to produce this inhibition are significantly higher than therapeutic plasma levels, making clinically relevant interactions via this mechanism unlikely.[\[9\]](#) It shows no inhibitory effect on a wide range of other CYP enzymes, including CYP1A2, CYP2A6, CYP2B6, CYP2C8, CYP2C9, CYP2C19, and CYP2E1.[\[5\]](#)[\[6\]](#)
- Induction: Teneligliptin does not induce the expression of CYP1A2 or CYP3A4, meaning it is not expected to increase the metabolic clearance of co-administered drugs.[\[5\]](#)[\[6\]](#)[\[9\]](#)

Q3: How do drug transporters like P-glycoprotein (P-gp) factor into Teneligliptin's pharmacokinetics?

A3: Drug transporters are critical in DDI assessment. For Teneligliptin, the most relevant transporter is P-glycoprotein (P-gp), an efflux transporter.

- As a Substrate: Teneligliptin is a substrate of P-gp.[1][8][9] This means P-gp can actively transport Teneligliptin out of cells, influencing its absorption and distribution. Co-administration with a potent P-gp inhibitor could theoretically increase Teneligliptin levels.
- As an Inhibitor: Teneligliptin has been shown to inhibit P-gp and the organic anion transporter OAT3, but only at supratherapeutic concentrations.[9] Therefore, it is not expected to cause clinically significant DDIs by inhibiting these transporters at standard therapeutic doses.

Q4: A clinical study with the potent CYP3A4 and P-gp inhibitor ketoconazole showed only a modest increase in Teneligliptin exposure. Why wasn't the effect larger?

A4: This is a key clinical finding that validates the concept of multiple elimination pathways. In the study, co-administration of ketoconazole resulted in a ~1.4 to 1.5-fold increase in Teneligliptin exposure (Cmax and AUC).[5][8] While ketoconazole potently blocks the CYP3A4 metabolic route and the P-gp efflux pathway, the FMO3 metabolic pathway and direct renal excretion remain fully functional.[1][4] These alternate routes compensate for the inhibited pathways, allowing for continued clearance of Teneligliptin and preventing a dramatic, potentially harmful, increase in plasma concentration. This result is considered not clinically significant, and no dose adjustments are recommended when Teneligliptin is used with CYP3A4 or P-gp inhibitors.[5][8]


Section 2: Proactive Mitigation - A Framework for DDI Investigation

For scientists developing a new chemical entity (NCE) intended for co-administration with Teneligliptin, a structured, proactive approach to DDI assessment is essential.

Q5: We are developing an NCE to be used alongside Teneligliptin. What is the recommended in vitro workflow to assess the DDI risk where Teneligliptin is the potential "victim"?

A5: A systematic in vitro evaluation is the most efficient way to identify potential DDI risks early in development, as recommended by regulatory agencies like the FDA and EMA.[10][11][12]

The primary goal is to determine if your NCE can inhibit the key enzymes or transporters responsible for Teneligliptin's clearance.



[Click to download full resolution via product page](#)

Caption: Proactive DDI assessment workflow for an NCE co-administered with Teneligliptin.

Causality Behind the Workflow:

- Step 1 (CYP Inhibition): You must first assess if your NCE inhibits CYP3A4, a primary metabolic enzyme for Teneligliptin.[1][4] Including CYP2D6 is also prudent as it is a minor pathway.[5] A potent inhibitor could slow Teneligliptin's metabolism.

- Step 2 (P-gp Inhibition): Since Teneligliptin is a P-gp substrate, you must determine if your NCE inhibits this transporter.[8] P-gp inhibition could increase Teneligliptin's absorption and reduce its distribution, leading to higher plasma concentrations.
- Step 3 (FMO3 Inhibition): FMO3 is the other major metabolic enzyme.[1][4] While specific, validated FMO3 inhibition assays are less common than CYP assays, they should be considered if your NCE has chemical motifs (e.g., soft nucleophilic heteroatoms) suggesting it might interact with FMOs.
- Step 4 (Interpretation): The data from these assays (typically IC50 or Ki values) are used in basic models recommended by regulatory guidance to predict the likelihood of an in vivo interaction.[10][11] If the calculated risk value is below the established threshold, the DDI risk is considered low. If it exceeds the threshold, further investigation using more sophisticated tools like PBPK modeling or a dedicated clinical DDI study is warranted.[13]

Q6: Our NCE is primarily metabolized by CYP3A4. What is the risk of Teneligliptin affecting its exposure?


A6: The risk is very low. Teneligliptin is only a weak inhibitor of CYP3A4, with a high IC50 value (197.5 $\mu\text{mol/L}$).[5] This concentration is far above what is achieved with therapeutic dosing. Therefore, it is highly unlikely that Teneligliptin would meaningfully inhibit the metabolism of your NCE or any other co-administered CYP3A4 substrate. No clinically relevant interactions have been observed when Teneligliptin is co-administered with other drugs metabolized by CYP3A4, such as pioglitazone.[1][5]

Section 3: Troubleshooting Guide - Interpreting Unexpected DDI Signals

Even with a drug possessing a low DDI potential, unexpected results can occur during development. This section provides a logical framework for troubleshooting.

Q7: In an in vivo animal study, we observed a significant increase in Teneligliptin exposure when co-administered with our NCE, even though our initial in vitro screens for CYP3A4 and P-gp inhibition were negative. What's our next step?

A7: This scenario requires a systematic investigation to uncover the unexpected mechanism. It's crucial to remember that animal models can have different enzyme and transporter expression levels compared to humans, but the underlying principles of investigation remain the same.[12]



[Click to download full resolution via product page](#)

Caption: Troubleshooting workflow for an unexpected *in vivo* DDI with Tenoeligliptin.

Troubleshooting Steps Explained:

- **Re-evaluate In Vitro Data:** First, ensure the initial assays were conducted properly and covered a sufficient concentration range of your NCE.
- **Investigate FMO3 Inhibition:** The most likely un-tested metabolic pathway is FMO3.[4] Conduct an in vitro FMO3 inhibition assay to see if your NCE is blocking this key clearance route for Tenoeligliptin.
- **Investigate Renal Transporters:** Since a significant portion of Tenoeligliptin is cleared unchanged by the kidneys, inhibition of renal uptake (e.g., OATs) or efflux (e.g., MATEs) transporters by your NCE could be the cause.[3][14] Assays using cell lines overexpressing these transporters are required.
- **Evaluate NCE Metabolites:** It's possible that your parent NCE is not an inhibitor, but one of its major metabolites is.[15] If your NCE forms a significant metabolite (e.g., >25% of parent exposure), you must synthesize it and test its inhibitory potential against CYP3A4, P-gp, and FMO3.[15]
- **Assess Pharmacodynamic Interaction:** Consider if your NCE has a physiological effect that could indirectly reduce Tenoeligliptin clearance, such as altering renal blood flow. This is less common but should be considered if all other mechanisms are ruled out.

Q8: We are co-administering Tenoeligliptin with a sulfonylurea (e.g., glimepiride) and observing a high incidence of hypoglycemia. Is this a pharmacokinetic DDI?

A8: This is a classic example of a pharmacodynamic, not pharmacokinetic, interaction. Studies have confirmed that Tenoeligliptin and glimepiride do not significantly affect each other's plasma concentrations.[1][16] The interaction occurs at the level of therapeutic action:

- **Tenoeligliptin's Mechanism:** It increases levels of incretin hormones, which stimulate insulin release in a glucose-dependent manner.[17][18]

- **Sulfonylurea's Mechanism:** It directly stimulates the pancreas to release insulin, regardless of blood glucose levels.

When combined, these two mechanisms lead to an additive insulin-releasing effect, which significantly increases the risk of driving blood glucose too low (hypoglycemia).^{[5][19][20]} The mitigation strategy here is not to manage a PK interaction but to adjust the dose of the sulfonylurea downwards when initiating treatment with Teneligliptin.^[5]

Appendix A: Key Experimental Protocols

These protocols are provided as a template. Specific details such as substrate concentrations and incubation times should be optimized based on your laboratory's equipment and reagents.

Protocol 1: In Vitro CYP3A4 Inhibition Assay (Reversible)

- **Objective:** To determine the IC₅₀ value of an NCE for the inhibition of CYP3A4-mediated metabolism.
- **System:** Human Liver Microsomes (HLMs).
- **Probe Substrate:** Midazolam (metabolized to 1'-hydroxymidazolam).
- **Methodology:**
 - Prepare a series of dilutions of the NCE in a suitable solvent (e.g., Acetonitrile).
 - In a 96-well plate, add HLMs (final concentration ~0.2 mg/mL), phosphate buffer (pH 7.4), and the NCE dilutions. Include a positive control (Ketoconazole) and a vehicle control (no NCE).
 - Pre-incubate the plate at 37°C for 5 minutes to allow the NCE to interact with the enzymes.
 - Initiate the reaction by adding a pre-warmed solution of Midazolam (at a concentration near its K_m) and an NADPH-regenerating system.
 - Incubate at 37°C for a short, linear period (e.g., 5-10 minutes).

- Terminate the reaction by adding a cold stop solution (e.g., Acetonitrile with an internal standard).
- Centrifuge the plate to pellet the protein.
- Transfer the supernatant and analyze the formation of 1'-hydroxymidazolam using a validated LC-MS/MS method.[\[21\]](#)
- Calculate the percent inhibition for each NCE concentration relative to the vehicle control and plot the data to determine the IC₅₀ value.

Protocol 2: In Vitro P-glycoprotein (P-gp) Inhibition Assay

- Objective: To determine if an NCE inhibits P-gp-mediated efflux.
- System: Caco-2 or MDCK-MDR1 cell monolayers grown on permeable supports (e.g., Transwell® plates). These systems form polarized monolayers that mimic the intestinal barrier.[\[22\]](#)
- Probe Substrate: Digoxin (a known P-gp substrate).
- Methodology:
 - Culture the cells on permeable supports until a confluent, polarized monolayer is formed. Verify monolayer integrity using TEER (Transepithelial Electrical Resistance) measurement.
 - Wash the monolayers with warm transport buffer (HBSS).
 - Measure transport in two directions: Apical (A) to Basolateral (B) and Basolateral (B) to Apical (A).
 - Add the probe substrate (Digoxin) to either the apical or basolateral chamber. Add the NCE at various concentrations to both chambers to determine its inhibitory effect. Include a positive control (e.g., Verapamil) and a vehicle control.
 - Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 1-2 hours).

- At the end of the incubation, take samples from the receiver chamber and analyze for Digoxin concentration by LC-MS/MS.
- Calculate the apparent permeability coefficient (Papp) for both directions.
- Calculate the Efflux Ratio (ER) = Papp (B-A) / Papp (A-B). A high ER (>2) in the vehicle control indicates active efflux by P-gp.
- Determine the IC50 of the NCE by assessing the concentration-dependent reduction in the efflux of Digoxin.

Appendix B: Summary Data Tables

Table 1: Key Pharmacokinetic Parameters of Teneligliptin

Parameter	Value	Source(s)
Tmax (Time to Peak)	~1.0-1.8 hours	[6]
T½ (Half-life)	~18.9-24 hours	[1][2][6]
Metabolism	CYP3A4, FMO3, FMO1, CYP2D6	[1][4][5][6]
Primary Clearance Routes	Hepatic Metabolism (~65.6%) & Renal Excretion (~34.4%)	[3]

| Plasma Protein Binding | ~77.6-82.2% |[23] |

Table 2: Summary of Clinically Studied Drug Interactions with Teneligliptin

Co-administered Drug	Mechanism of Potential Interaction	Clinical Outcome	Recommendation	Source(s)
Ketoconazole	Potent CYP3A4 and P-gp inhibitor	Minor increase in Teneligliptin AUC (~1.5x). Not clinically significant.	No dose adjustment required.	[1] [5] [8]
Metformin	Substrate of renal transporters	No clinically significant PK interaction.	No dose adjustment required.	[1] [24] [25]
Glimepiride	CYP2C9 substrate (PK); Sulfonylurea (PD)	No PK interaction. Increased risk of hypoglycemia (PD interaction).	Reduce sulfonylurea dose if necessary.	[1] [5] [16]
Pioglitazone	CYP2C8/3A4 substrate	No clinically significant PK interaction.	No dose adjustment required.	[1] [5]

| Insulin | Exogenous insulin (PD) | No PK interaction. Increased risk of hypoglycemia (PD interaction). | Reduce insulin dose if necessary. | [\[5\]](#)[\[19\]](#)[\[26\]](#) |

References

- N/A. (n.d.). Teneligliptin: a DPP-4 inhibitor for the treatment of type 2 diabetes - PMC - NIH. National Institutes of Health. Retrieved from [\[Link\]](#)
- Goda, M., & Ceriello, A. (2019). The Unique Pharmacological and Pharmacokinetic Profile of Teneligliptin: Implications for Clinical Practice. *Drugs*, 79(7), 721-730. Retrieved from [\[Link\]](#)
- Drug Today Medical Times. (n.d.). Teneligliptin: Uses, Dosage, Side Effects, and Precautions. Retrieved from [\[Link\]](#)

- Jain, D., et al. (2023). A Comprehensive Review of Teneligliptin on its Pharmacological, Pharmaceutical, and Analytical Profile. Asian Journal of Pharmaceutical and Clinical Research, 16(10), 1-8. Retrieved from [\[Link\]](#)
- Nakamaru, Y., et al. (2014). Metabolism and disposition of the dipeptidyl peptidase IV inhibitor teneligliptin in humans. Xenobiotica, 44(3), 242-253. Retrieved from [\[Link\]](#)
- N/A. (n.d.). Invitro Tests for Predicting Drug-Drug Interaction. Journal of Chemical and Pharmaceutical Research. Retrieved from [\[Link\]](#)
- BioPharma Services Inc. (n.d.). How to Predict Drug-Drug Interactions Using In Vitro Data. Retrieved from [\[Link\]](#)
- Pachika, V., et al. (n.d.). REVIEW ON IN VITRO TESTS FOR PREDICTING DRUG – DRUG INTERACTIONS. World Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [\[Link\]](#)
- Di Paolo, A., et al. (2024). A Review on New Frontiers in Drug-Drug Interaction Predictions and Safety Evaluations with In Vitro Cellular Models. Pharmaceutics, 16(5), 659. Retrieved from [\[Link\]](#)
- Lavé, T., et al. (1998). Design of in vitro studies to predict in vivo inhibitory drug-drug interactions. Pharmacological Research, 38(2), 81-88. Retrieved from [\[Link\]](#)
- Halabi, A., et al. (2014). Effect of ketoconazole on the pharmacokinetics of the dipeptidyl peptidase-4 inhibitor teneligliptin: an open-label study in healthy white subjects in Germany. Clinical Therapeutics, 36(3), 401-409. Retrieved from [\[Link\]](#)
- Amber Lifesciences. (2024). **Teneligliptin Hydrobromide** Hydrate: Uses, Dosage, and Side Effects. Retrieved from [\[Link\]](#)
- MIMS. (n.d.). TENELIGLIPTIN. Retrieved from [\[Link\]](#)
- Ceriello, A., & Goda, M. (2019). The Unique Pharmacological and Pharmacokinetic Profile of Teneligliptin: Implications for Clinical Practice. Drugs, 79(7), 721-730. Retrieved from [\[Link\]](#)

- Hong, S., et al. (2016). Efficacy and safety of teneligliptin, a dipeptidyl peptidase-4 inhibitor, combined with metformin in Korean patients with type 2 diabetes mellitus: a 16-week, randomized, double-blind, placebo-controlled phase III trial. *Diabetes, Obesity and Metabolism*, 18(9), 893-900. Retrieved from [\[Link\]](#)
- Chu, X., et al. (2013). Drug–Drug Interaction Studies: Regulatory Guidance and An Industry Perspective. *The AAPS Journal*, 15(3), 629-645. Retrieved from [\[Link\]](#)
- Sharma, S., et al. (2020). Review on Chemistry, Analysis and Pharmacology of Teneligliptin: A Novel DPP-4 Inhibitor. *Mini-Reviews in Medicinal Chemistry*, 20(12), 1091-1100. Retrieved from [\[Link\]](#)
- Scott, L. J. (2016). Teneligliptin: a review in type 2 diabetes. *Drugs*, 76(12), 1209-1219. Retrieved from [\[Link\]](#)
- N/A. (n.d.). For the use only of a Registered Medical Practitioners or a Hospital or a Laboratory Teneligliptin Tablets 20 mg and Metformin H. Glenmark Pharmaceuticals. Retrieved from [\[Link\]](#)
- Sharma, S., et al. (2020). Review on Chemistry, Analysis and Pharmacology of Teneligliptin: A Novel DPP-4 Inhibitor. *Mini Reviews in Medicinal Chemistry*, 20(12), 1091-1100. Retrieved from [\[Link\]](#)
- Steris Online. (2025). Teneligliptin and Metformin Hydrochloride Uses in Diabetes. Retrieved from [\[Link\]](#)
- Kim, H. S., et al. (2020). Possibility of pharmacokinetic drug interaction between a DPP-4 inhibitor and a SGLT2 inhibitor. *Archives of Pharmacal Research*, 43(4), 395-406. Retrieved from [\[Link\]](#)
- Lee, S., et al. (2022). Bioequivalence Study of Two Formulations of a Fixed-Dose Combination of Teneligliptin Hydrochloride Hydrate 20 mg and Metformin Hydrochloride Extended-Release 1000 mg in Healthy Subjects. *Drug Design, Development and Therapy*, 16, 4291-4301. Retrieved from [\[Link\]](#)
- N/A. (2023). Teneligliptin: Indications, Uses, Dosage, Drugs Interactions, Side effects. Pillintrip. Retrieved from [\[Link\]](#)

- Ceriello, A., & Goda, M. (2019). The Unique Pharmacological and Pharmacokinetic Profile of Tenueligliptin: Implications for Clinical Practice. *Drugs*, 79(7), 721-730. Retrieved from [[Link](#)]
- Patsnap Synapse. (2024). What is the mechanism of Tenueligliptin?. Retrieved from [[Link](#)]
- White, J. R. (2011). Dipeptidyl Peptidase-4 (DPP-4) Inhibitors In the Management of Diabetes. *Pharmacy and Therapeutics*, 36(6), 349-357. Retrieved from [[Link](#)]
- Kim, T. H., et al. (2020). Effect of glimepiride on the pharmacokinetics of tenueligliptin in healthy Korean subjects. *Journal of Clinical Pharmacy and Therapeutics*, 45(2), 333-338. Retrieved from [[Link](#)]
- Kishor, B., et al. (2016). Tenueligliptin: A Review on Therapeutic Role in Diabetics Mellitus. *International Journal of ChemTech Research*, 9(9), 440-449. Retrieved from [[Link](#)]
- Ghosal, A., & Sinha, B. (2016). Tenueligliptin in management of type 2 diabetes mellitus. *Journal of Association of Physicians of India*, 64(8), 64-70. Retrieved from [[Link](#)]
- European Medicines Agency. (2012). Guideline on the investigation of drug interactions. Retrieved from [[Link](#)]
- Scheen, A. J. (2018). The Role of DPP-4 Inhibitors in the Treatment Algorithm of Type 2 Diabetes Mellitus: When to Select, What to Expect. *Journal of Clinical Medicine*, 7(10), 323. Retrieved from [[Link](#)]
- U.S. Food and Drug Administration. (2024). M12 Drug Interaction Studies. Retrieved from [[Link](#)]
- European Medicines Agency. (2022). ICH M12 on drug interaction studies. Retrieved from [[Link](#)]
- Nies, A. T., & Kautz, A. (2018). Transporter-Mediated Drug–Drug Interactions with Oral Antidiabetic Drugs. *Pharmaceutics*, 10(4), 268. Retrieved from [[Link](#)]
- Charles River Laboratories. (n.d.). Drug-drug Interaction Studies for Regulatory Submission. Retrieved from [[Link](#)]

- Rahimi, R., et al. (2019). Pharmacology of dipeptidyl peptidase-4 inhibitors and its use in the management of metabolic syndrome: a comprehensive review on drug repositioning. Journal of Diabetes & Metabolic Disorders, 18(1), 1-15. Retrieved from [\[Link\]](#)
- Maideen, N. M. P. (2019). Drug interactions of dipeptidyl peptidase 4 inhibitors involving CYP enzymes and P-gp efflux pump. World Journal of Diabetes, 10(4), 233-242. Retrieved from [\[Link\]](#)
- Hermann, M., et al. (2004). The role of P-glycoprotein and organic anion-transporting polypeptides in drug interactions. Clinical Pharmacology & Therapeutics, 76(6), 503-512. Retrieved from [\[Link\]](#)
- Medical Dialogues. (2021). Drug interaction of DPP4 Inhibitors with some drugs precipitates Hypoglycemia: Study. Retrieved from [\[Link\]](#)
- Ogurchak, J. (2016). Drug Interactions Diabetics Should Avoid. Pharmacy Times. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. The Unique Pharmacological and Pharmacokinetic Profile of Tenueligliptin: Implications for Clinical Practice - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. The Unique Pharmacological and Pharmacokinetic Profile of Tenueligliptin: Implications for Clinical Practice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [3. ijpsr.info \[ijpsr.info\]](#)
- [4. researchgate.net \[researchgate.net\]](#)
- [5. simsrc.edu.in \[simsr.edu.in\]](#)
- [6. Tenueligliptin: a DPP-4 inhibitor for the treatment of type 2 diabetes - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- [7. researchgate.net \[researchgate.net\]](#)
- [8. Effect of ketoconazole on the pharmacokinetics of the dipeptidyl peptidase-4 inhibitor teneligliptin: an open-label study in healthy white subjects in Germany - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. Possibility of pharmacokinetic drug interaction between a DPP-4 inhibitor and a SGLT2 inhibitor - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. mdpi.com \[mdpi.com\]](#)
- [11. Drug–Drug Interaction Studies: Regulatory Guidance and An Industry Perspective - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. ema.europa.eu \[ema.europa.eu\]](#)
- [13. How to Predict Drug-Drug Interactions Using In Vitro Data \[synapse.patsnap.com\]](#)
- [14. Transporter-Mediated Drug–Drug Interactions with Oral Antidiabetic Drugs - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. criver.com \[criver.com\]](#)
- [16. Effect of glimepiride on the pharmacokinetics of teneligliptin in healthy Korean subjects - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. amberlife.net \[amberlife.net\]](#)
- [18. What is the mechanism of Teneligliptin? \[synapse.patsnap.com\]](#)
- [19. drugtodayonline.com \[drugtodayonline.com\]](#)
- [20. Dipeptidyl Peptidase-4 \(DPP-4\) Inhibitors In the Management of Diabetes - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [21. jocpr.com \[jocpr.com\]](#)
- [22. wjpls.org \[wjpls.org\]](#)
- [23. alkemlabs.com \[alkemlabs.com\]](#)
- [24. Efficacy and safety of teneligliptin, a dipeptidyl peptidase-4 inhibitor, combined with metformin in Korean patients with type 2 diabetes mellitus: a 16-week, randomized, double-blind, placebo-controlled phase III trial - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [25. dovepress.com \[dovepress.com\]](#)
- [26. Teneligliptin : Indications, Uses, Dosage, Drugs Interactions, Side effects \[medicaldialogues.in\]](#)
- To cite this document: BenchChem. [Technical Support Center: Teneligliptin Hydrobromide Drug-Drug Interaction (DDI) Mitigation]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b10768911/docs#technical-support-center-teneligliptin-hydrobromide-drug-drug-interaction-ddi-mitigation\]](https://www.benchchem.com/product/b10768911/docs#technical-support-center-teneligliptin-hydrobromide-drug-drug-interaction-ddi-mitigation)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)